Cas no 2580223-58-9 (tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate)
2580223-58-9 structure
Product Name:tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate
CAS No:2580223-58-9
MF:C13H21NO3
MW:239.310744047165
MDL:MFCD33020855
CID:4766278
PubChem ID:155859099
Update Time:2023-11-22
tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- AT26052
- Tert-butyl N-(1-formylspiro[3.3]heptan-3-yl)carbamate
- TERT-BUTYL (3-FORMYLSPIRO[3.3]HEPTAN-1-YL)CARBAMATE
- tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate
-
- MDL: MFCD33020855
- Inchi: 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10-7-9(8-15)13(10)5-4-6-13/h8-10H,4-7H2,1-3H3,(H,14,16)
- InChI Key: GOSAJKNPUKQVRS-UHFFFAOYSA-N
- SMILES: O=CC1CC(C21CCC2)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 328
- XLogP3: 1.7
- Topological Polar Surface Area: 55.4
tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B669020-100mg |
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 100mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B669020-500mg |
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 500mg |
$ 873.00 | 2023-04-18 | ||
| TRC | B669020-1g |
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 1g |
$ 1240.00 | 2022-06-06 | ||
| TRC | B669020-1000mg |
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 1g |
$ 1499.00 | 2023-04-18 | ||
| TRC | B669020-2.5g |
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 2.5g |
$ 3000.00 | 2023-09-08 | ||
| Enamine | EN300-27716570-0.05g |
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 95.0% | 0.05g |
$437.0 | 2025-03-20 | |
| Enamine | EN300-27716570-0.1g |
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 95.0% | 0.1g |
$570.0 | 2025-03-20 | |
| Enamine | EN300-27716570-0.25g |
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 95.0% | 0.25g |
$813.0 | 2025-03-20 | |
| Enamine | EN300-27716570-0.5g |
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 95.0% | 0.5g |
$1280.0 | 2025-03-20 | |
| Enamine | EN300-27716570-1.0g |
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate |
2580223-58-9 | 95.0% | 1.0g |
$1643.0 | 2025-03-20 |
tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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